Cas no 1955556-58-7 (7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride)

• Product Name: 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride
• CAS No: 1955556-58-7
• MF: C₉H₁₂ClN₅O
• MW: 241.677479743958
• MDL: MFCD28126186
• CID: 4776232
• PubChem ID: 86262637
• Update Time: 2025-10-30

7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-(azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride
• 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride

• MDL： MFCD28126186
• Inchi： 1S/C9H11N5O.ClH/c1-6-2-8(15-7-3-10-4-7)14-9(13-6)11-5-12-14;/h2,5,7,10H,3-4H2,1H3;1H
• InChI Key： FFPJKGBSNFKNEU-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC(C)=NC2=NC=NN12)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 64.3

Additional information on 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride

7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride: A Comprehensive Overview

7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential therapeutic applications. This compound, identified by the CAS number 1955556-58-7, has garnered attention due to its unique chemical properties and its role in the development of novel pharmaceutical agents. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and clinical trials.

The molecular framework of 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride encompasses a complex interplay of heterocyclic rings, including an azetidine moiety and a triazolopyrimidine core. This structural configuration imparts distinct pharmacophoric features that are critical for its biological activity. The azetidine ring, a five-membered saturated nitrogen-containing heterocycle, contributes to the compound's flexibility and ability to interact with biological targets. Meanwhile, the triazolopyrimidine scaffold is well-documented for its role in modulating various cellular processes, making it a valuable component in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. Among these compounds, those belonging to the triazolopyrimidine class have shown remarkable promise in treating a wide range of diseases, including cancer and infectious disorders. The presence of the 5-methyl group in 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride further enhances its pharmacological profile by influencing electronic distribution and steric interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an antimicrobial agent. The combination of the azetidine and triazolopyrimidine moieties creates a multifaceted structure that can disrupt microbial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have suggested that derivatives of this compound exhibit potent activity against Gram-positive bacteria and fungi. This finding is particularly significant in light of the growing concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.

The hydrochloride salt form of 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride has been engineered to improve its pharmacokinetic properties. The chloride ion not only enhances solubility but also influences the compound's absorption and distribution within the body. This optimization is crucial for ensuring that the drug reaches its target sites at effective concentrations while minimizing side effects. Furthermore, the hydrochloride salt can be more easily formulated into various dosage forms, such as tablets or injectables, making it more accessible for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride and biological targets with high precision. These studies have provided valuable insights into how modifications to the molecular structure can enhance biological activity. For instance, computational modeling has identified key residues on bacterial enzymes that are targeted by this compound, offering a rational basis for designing more potent derivatives.

The synthesis of 7-(Azetidin-3-yloxy)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the azetidinyl group and cyclization reactions to form the triazolopyrimidine core. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale while maintaining stringent quality control measures.

In conclusion，7-(Azetidin-3-yloxy)-5-methyl-[1，2，4]triazolo[1，5-a]pyrimidine hydrochloride represents a promising therapeutic agent with significant potential in addressing various medical challenges. Its unique molecular structure，enhanced by the presence of functional groups such as azetidin-3-yloxy and methyl，confers distinct pharmacological properties that make it an attractive candidate for further development。Ongoing research efforts are focused on elucidating its mechanism of action，optimizing its pharmacokinetic profile，and exploring new applications in medicine。As our understanding of this compound grows，it is likely to play an increasingly important role in future therapeutic strategies。